Cas no 2325414-15-9 (N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide)

• Product Name: N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide
• CAS No: 2325414-15-9
• MF: C₁₂H₁₃BrF₃NO₂
• MW: 340.136333227158
• MDL: MFCD32632079
• CID: 5074676
• Update Time: 2025-06-25

N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide

• MDL： MFCD32632079
• Inchi： 1S/C12H13BrF3NO2/c1-11(2,3)10(18)17-9-5-4-7(6-8(9)13)19-12(14,15)16/h4-6H,1-3H3,(H,17,18)
• InChI Key： SMDVLFYVPNXSEI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(C(C)(C)C)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3

Additional information on N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide

N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide: A Comprehensive Overview of CAS No. 2325414-15-9

N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide (CAS No. 2325414-15-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and current research trends associated with N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide.

Chemical Structure and Properties: The molecular formula of N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide is C₁₃H₁₁BrF₃NO₂, with a molecular weight of 337.13 g/mol. The compound features a pivaloyl group attached to a substituted phenyl ring, which includes a bromine atom and a trifluoromethoxy group. These functional groups contribute to the compound's unique chemical and physical properties, such as solubility, stability, and reactivity. The presence of the bromine and trifluoromethoxy groups also imparts specific electronic and steric effects that can influence its biological activity.

Synthesis Methods: The synthesis of N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide can be achieved through various routes, each with its own advantages and limitations. One common approach involves the reaction of 2-bromo-4-(trifluoromethoxy)aniline with pivaloyl chloride in the presence of a base such as triethylamine. This method typically yields high purity products with good yields. Another synthetic route involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve overall efficiency. Recent advancements in green chemistry have also led to the development of environmentally friendly methods for synthesizing this compound, utilizing catalysts and solvents that minimize environmental impact.

Biological Activities: Extensive research has been conducted to explore the biological activities of N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, it has been reported to possess antitumor activity against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and cell proliferation.

Clinical Applications: While still in the early stages of development, N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide shows potential for clinical applications in several therapeutic areas. Preclinical studies have demonstrated its efficacy in reducing inflammation and inhibiting tumor growth in animal models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Ongoing research is focused on optimizing its pharmacokinetic properties and developing suitable drug delivery systems to enhance its therapeutic potential.

Current Research Trends: The field of medicinal chemistry is continuously evolving, and recent studies have shed light on new aspects of N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide. For instance, researchers are investigating its potential as a dual-action agent that can simultaneously target multiple pathways involved in disease progression. Additionally, efforts are being made to develop analogs with improved potency and reduced side effects. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with enhanced biological activities.

Safety Considerations: As with any new chemical entity, safety is a critical consideration in the development process. Preclinical toxicology studies have shown that N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide has a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

Conclusion: In summary, N-(2-bromo-4-(trifluoromethoxy)phenyl)pivalamide strong (CAS No. < strong > 2325414-15-9 strong >) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its properties, it holds significant promise for advancing medical treatments for various diseases. p > article > response >